Erbium(III) perchlorate hexahydrate
Overview
Description
Erbium(III) perchlorate hexahydrate is a compound used in various applications. It is used in nuclear technology for neutron-absorbing control rods . The compound has the molecular formula Cl3ErH12O18 .
Synthesis Analysis
Erbium(III) perchlorate hexahydrate can be used to synthesize luminescent metal-organic frameworks. It can also serve as a rare-earth dopant along with an organic precursor to prepare fluorophosphate glasses. Additionally, it can be used as a starting material in the preparation of [Er 2 (Gly) 6 (H 2 O) 4 ] (ClO 4) 6.5H 2 O, a rare earth complex coordinated with an amino acid .Molecular Structure Analysis
The molecular structure of Erbium(III) perchlorate hexahydrate is represented by the SMILES string: O.O.O.O.O.O. [Er+3]. [O-] [Cl] (=O) (=O)=O .Chemical Reactions Analysis
Erbium(III) perchlorate hexahydrate can participate in various chemical reactions. It can be used to synthesize luminescent metal-organic frameworks, prepare fluorophosphate glasses when used as a rare-earth dopant along with an organic precursor, and serve as a starting material in the preparation of a rare earth complex coordinated with an amino acid .Physical And Chemical Properties Analysis
Erbium(III) perchlorate hexahydrate is a 50% w/w aqueous solution . The compound has a molecular weight of 573.70200 .Scientific Research Applications
Synthesis of Luminescent Metal-Organic Frameworks
Scientific Field
Application Summary
Erbium(III) perchlorate hexahydrate is used in the synthesis of luminescent metal-organic frameworks (MOFs). These MOFs have applications in various fields such as gas storage, catalysis, and sensing .
Methods of Application
The exact method of synthesis can vary, but generally involves the reaction of Erbium(III) perchlorate hexahydrate with an organic linker in a solvent, followed by slow evaporation to yield the MOF .
Results or Outcomes
The resulting MOFs exhibit luminescence, which can be tuned by varying the organic linker. This makes them useful in a variety of applications .
Preparation of Fluorophosphate Glasses
Scientific Field
Application Summary
Erbium(III) perchlorate hexahydrate is used as a rare-earth dopant along with an organic precursor to prepare fluorophosphate glasses .
Methods of Application
The preparation involves the reaction of Erbium(III) perchlorate hexahydrate with a phosphate source and a fluoride source in a suitable solvent. The mixture is then heated to form the glass .
Results or Outcomes
The resulting fluorophosphate glasses exhibit unique optical properties, making them useful in a variety of optical applications .
Preparation of Rare Earth Complex Coordinated with Amino Acid
Scientific Field
Application Summary
Erbium(III) perchlorate hexahydrate is used as a starting material in the preparation of a rare earth complex coordinated with an amino acid .
Methods of Application
The preparation involves the reaction of Erbium(III) perchlorate hexahydrate with an amino acid in a suitable solvent. The mixture is then heated to form the complex .
Results or Outcomes
The resulting complex exhibits unique properties, making it useful in a variety of applications .
Safety And Hazards
Erbium(III) perchlorate hexahydrate is considered hazardous. It is an oxidizing liquid and can cause skin irritation, serious eye irritation, and respiratory irritation. It may intensify fire and is advised to be stored in a well-ventilated place, kept away from heat/sparks/open flames/hot surfaces, and stored away from clothing and other combustible materials .
properties
IUPAC Name |
erbium(3+);triperchlorate;hexahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClHO4.Er.6H2O/c3*2-1(3,4)5;;;;;;;/h3*(H,2,3,4,5);;6*1H2/q;;;+3;;;;;;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZRNHNTYRRYOCR-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Er+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3ErH12O18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60601890 |
Source
|
| Record name | Erbium perchlorate--water (1/3/6) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60601890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
573.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Erbium(III) perchlorate hexahydrate | |
CAS RN |
14692-15-0 |
Source
|
| Record name | Erbium perchlorate--water (1/3/6) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60601890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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